Cas no 1214371-00-2 (2-Fluoro-5-(pyridin-3-yl)benzonitrile)

• Product Name: 2-Fluoro-5-(pyridin-3-yl)benzonitrile
• CAS No: 1214371-00-2
• MF: C₁₂H₇FN₂
• MW: 198.19578576088
• CID: 4909463
• Update Time: 2025-10-12

2-Fluoro-5-(pyridin-3-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(pyridin-3-yl)benzonitrile
• 2-Fluoro-5-(pyridin-3-yl)benzonitrile

• Inchi： 1S/C12H7FN2/c13-12-4-3-9(6-11(12)7-14)10-2-1-5-15-8-10/h1-6,8H
• InChI Key： TYGPARBIXJSYGJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C#N)C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 258
• XLogP3: 2.3
• Topological Polar Surface Area: 36.7

Additional information on 2-Fluoro-5-(pyridin-3-yl)benzonitrile

Research Brief on 2-Fluoro-5-(pyridin-3-yl)benzonitrile (CAS: 1214371-00-2) in Chemical Biology and Pharmaceutical Applications

2-Fluoro-5-(pyridin-3-yl)benzonitrile (CAS: 1214371-00-2) is a fluorinated aromatic nitrile compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound, characterized by its pyridine and benzonitrile moieties, serves as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the fluorine atom enhances its metabolic stability and binding affinity, making it a valuable scaffold in pharmaceutical research.

Recent studies have highlighted the role of 2-Fluoro-5-(pyridin-3-yl)benzonitrile in the design of novel kinase inhibitors targeting diseases such as cancer and inflammatory disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a building block for selective inhibitors of the c-Met kinase pathway, which is implicated in tumor growth and metastasis. The compound's ability to modulate kinase activity with high specificity underscores its potential in precision medicine approaches.

In addition to its applications in oncology, 2-Fluoro-5-(pyridin-3-yl)benzonitrile has been explored in the context of neurodegenerative diseases. Research published in ACS Chemical Neuroscience (2024) revealed its incorporation into small molecules targeting alpha-synuclein aggregation, a hallmark of Parkinson's disease. The fluorinated aromatic core was found to enhance blood-brain barrier permeability, a critical factor in central nervous system drug development.

Synthetic methodologies for 2-Fluoro-5-(pyridin-3-yl)benzonitrile have also advanced, with recent publications in Organic Process Research & Development (2023) describing scalable and environmentally friendly routes. These include palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, which improve yield and reduce reaction times. Such innovations are crucial for the compound's industrial-scale production and subsequent use in drug manufacturing pipelines.

Pharmacokinetic studies of derivatives containing the 2-Fluoro-5-(pyridin-3-yl)benzonitrile moiety have shown promising results in preclinical models. A 2024 report in European Journal of Pharmaceutical Sciences highlighted its favorable absorption and distribution profiles, with low cytochrome P450 inhibition, reducing the risk of drug-drug interactions. These properties position it as a privileged structure in lead optimization campaigns.

Looking ahead, the versatility of 2-Fluoro-5-(pyridin-3-yl)benzonitrile continues to inspire new research directions. Current investigations are exploring its use in PROTAC (Proteolysis Targeting Chimera) technology and as a fluorescent probe for biological imaging. With its unique combination of chemical properties and biological relevance, this compound remains at the forefront of innovation in chemical biology and pharmaceutical sciences.